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Compound of Interest

Compound Name: Nordeprenyl-d5
CAS No.: 1189725-08-3
Cat. No.: B563943

Get Quote

Executive Safety Summary

Nordeprenyl-d5 (N-Desmethylselegiline-d5) is a deuterated internal standard used primarily in
mass spectrometry (LC-MS/GC-MS) for the quantification of selegiline metabolites. While it is a
research-grade standard, it possesses significant biological activity as an amphetamine
derivative and monoamine oxidase (MAO) inhibitor analog.[1]

Immediate Hazard Profile:
+ Biological: Acute Toxicity (Oral); Specific Target Organ Toxicity (STOT).[2]

e Chemical: Combustible solid; highly flammable if dissolved in organic solvents (e.g.,
Methanol, Acetonitrile).[1]

» Radiological:NONE. (See Section 2).

The Isotope Distinction (Critical Compliance)

Do not dispose of Nordeprenyl-d5 in radioactive waste bins.
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A common compliance failure in bioanalytical labs is the misclassification of deuterated
standards as "radioactive" due to the isotopic labeling.

e Deuterium (

H) is a stable isotope. It does not undergo radioactive decay.

e Regulatory Status: The EPA and NRC do not regulate stable isotopes under the Atomic
Energy Act.

o Disposal Logic: Nordeprenyl-d5 must be disposed of based solely on its chemical toxicity
and the solvent matrix in which it is dissolved.

Scientist-to-Scientist Note:Misclassifying stable isotopes as radioactive waste not only
increases disposal costs by 10-20x but can also trigger unnecessary regulatory audits for your

facility's Radiation Safety Officer (RSO).

Disposal Decision Matrix

The correct disposal stream depends entirely on the physical state of the material at the time of

disposal.

Workflow Visualization

The following logic gate ensures you select the correct waste stream, preventing incompatible

chemical mixing.
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Nordeprenyl-d5 Waste Source

Physical State?

Pure Standard \ Stock/Working Soln

In Solution (MeOH, ACN)

Solid / Lyophilized Powder

Segregate from Oxidizers Halogenated Solvent?

No (MeOH, ACN) \ Yes (DCM, Chloroform)

Solid Toxic Waste Flammable Solvents Halogenated Waste

(RCRA Hazardous) (Non-Halogenated) (Dichloromethane, etc.)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Nordeprenyl-d5 waste based on physical state and
solvent compatibility.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Expired Stock Solutions (Liquid)

Most Nordeprenyl-d5 is stored as a 100 pg/mL or 1 mg/mL solution in Methanol or Acetonitrile.
In this context, the solvent is the primary driver for waste classification (Ignitability - DO01).[1]

* PPE Requirements: Nitrile gloves, safety glasses, lab coat.[1]

¢ Vial Processing:
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o Do not pour the solution down the sink.
o Decant the liquid into the Flammable Organic Waste carboy (Red Label).

o Note: If the solvent is Methanol or Acetonitrile, it goes into "Non-Halogenated."[1] If
dissolved in Dichloromethane (rare for this analyte), use "Halogenated."[1]

e Rinsing:
o Rinse the empty vial once with the compatible solvent (e.g., MeOH).[1]
o Add the rinsate to the same waste carboy.

e Glassware:
o Deface the label on the empty vial.

o Dispose of the vial in the Glass/Sharps container (unless your facility requires triple-rinsed
glass to be treated as hazardous debris).

Scenario B: Disposal of Neat Solid (Powder)

If disposing of an old vial of pure powder (>1 mg):
o Containment: Keep the cap tightly closed. Do not empty the powder into a general bin.
» Secondary Container: Place the entire vial into a clear plastic waste bag (Ziploc style).
o Labeling: Apply a hazardous waste tag.

o Chemical Name: Nordeprenyl-d5 (N-Desmethylselegiline-d5).

o Hazards: Toxic, Irritant.[1][3]

o Constituents: 100% Nordeprenyl-d5.

¢ Binning: Place in the Solid Hazardous Waste drum (often the Black or Blue drum, depending
on vendor).
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Spill Contingency Plan

Accidental release of milligram quantities of amphetamine analogs requires immediate
containment to prevent inhalation of dust or transdermal absorption.

Response Workflow:

Evacuate & Ventilate: If a powder spill occurs outside a fume hood, clear the immediate
area.[1]

e PPE Upgrade: Double nitrile gloves and a particulate respirator (N95 minimum) if dust is
visible.

o Containment:
o Liquid Spill: Cover with absorbent pads.

o Solid Spill: Do not sweep (creates dust). Cover with a wet paper towel (water or methanol)
to dampen the powder, then wipe up.[1]

o Decontamination: Clean the surface with 10% bleach solution or a detergent to degrade
residual amines, followed by a water rinse.[1]

» Disposal: Place all contaminated wipes/pads into a sealed bag and dispose of as Solid
Hazardous Waste.

Technical Data & Regulatory Reference

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Parameter Specification Regulatory Implication

Unique identifier for waste

CAS Number 1000236-43-0 (labeled) o
manifesting.
N Classifies waste as "Toxic"
Parent Compound Selegiline (Deprenyl) ] )
(Amine metabolite).
) Defaults to Toxic, N.O.S. or
RCRA Code Not P-Listed.[4] o
D001 (if in solvent).[1]
] Neat solid is combustible;
Flash Point Solvent Dependent )
MeOH solution < 12°C.
- Do not attempt sink disposal;
Water Solubility Low ) ) )
bioaccumulative potential.
References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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